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Introduction

GSK345931A is a potent and selective antagonist of the prostaglandin E2 receptor 1 (EP1).
The EP1 receptor is a G-protein coupled receptor (GPCR) that, upon activation by its
endogenous ligand prostaglandin E2 (PGE2), couples to Gq alpha subunits. This activation
initiates a signaling cascade leading to the activation of phospholipase C (PLC), which in turn
generates inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptor on the
endoplasmic reticulum, resulting in the release of intracellular calcium stores. This rise in
intracellular calcium concentration ([Ca2+]i) triggers various downstream cellular responses.
EP1 receptor antagonists like GSK345931A are valuable tools for investigating the
physiological and pathological roles of the PGE2/EP1 signaling pathway, particularly in areas
such as pain and inflammation.[1][2]

These application notes provide an overview of standard in vitro assays for characterizing the
pharmacological activity of GSK345931A, including its binding affinity and functional
antagonism at the EP1 receptor.

Data Presentation

The following table summarizes the in vitro pharmacological data for GSK345931A at the
human EP1 receptor.
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Assay Type Parameter Value Cell Line/System
o o HEK293 cells
Radioligand Binding _ _
pKi 8.0 expressing human
Assay
EP1 receptor
. CHO-K1 cells
Functional Assay )
pIC50 7.8 expressing human

(FLIPR)
EP1 receptor

pKi is the negative logarithm of the inhibition constant (Ki), indicating the binding affinity of the
antagonist. A higher pKi value corresponds to a higher binding affinity. pIC50 is the negative
logarithm of the half-maximal inhibitory concentration (IC50), representing the concentration of
the antagonist required to inhibit 50% of the maximal response to an agonist.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the EP1 receptor signaling pathway and a typical
experimental workflow for characterizing an EP1 antagonist like GSK345931A.
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Caption: EP1 Receptor Signaling Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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